4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid
Cat. No. B1276599
M. Wt: 224.23 g/mol
InChI Key: CYDQOEWLBCCFJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)C1(c2ccc(F)cc2)CCOCC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:21][CH2:22][OH:23].[F:1][c:2]1[cH:3][cH:4][c:5]([C:8]2([C:14](=[O:15])[O:16][CH2:17][CH3:18])[CH2:9][CH2:10][O:11][CH2:12][CH2:13]2)[cH:6][cH:7]1.[K+:20].[OH-:19].[OH2:24]>>[F:1][c:2]1[cH:3][cH:4][c:5]([C:8]2([C:14](=[O:15])[OH:16])[CH2:9][CH2:10][O:11][CH2:12][CH2:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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CCOC(=O)C1(c2ccc(F)cc2)CCOCC1
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CCOC(=O)C1(c2ccc(F)cc2)CCOCC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(O)C1(c2ccc(F)cc2)CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
